2-[2-Chloroethyl(methyl)amino]ethyl 2,2-diphenylpentanoate;hydrochloride
2-[2-Chloroethyl(methyl)amino]ethyl 2,2-diphenylpentanoate;hydrochloride
Brand Name:
Vulcanchem
CAS No.:
105555-57-5
VCID:
VC0034563
InChI:
InChI=1S/C22H28ClNO2.ClH/c1-3-20(18-9-5-4-6-10-18)21-12-8-7-11-19(21)17-22(25)26-16-15-24(2)14-13-23;/h4-12,20H,3,13-17H2,1-2H3;1H
SMILES:
CCC(C1=CC=CC=C1)C2=CC=CC=C2CC(=O)OCCN(C)CCCl.Cl
Molecular Formula:
C22H29Cl2NO2
Molecular Weight:
410.4 g/mol
2-[2-Chloroethyl(methyl)amino]ethyl 2,2-diphenylpentanoate;hydrochloride
CAS No.: 105555-57-5
Main Products
VCID: VC0034563
Molecular Formula: C22H29Cl2NO2
Molecular Weight: 410.4 g/mol
![2-[2-Chloroethyl(methyl)amino]ethyl 2,2-diphenylpentanoate;hydrochloride - 105555-57-5](/images/no_structure.jpg)
| CAS No. | 105555-57-5 |
|---|---|
| Product Name | 2-[2-Chloroethyl(methyl)amino]ethyl 2,2-diphenylpentanoate;hydrochloride |
| Molecular Formula | C22H29Cl2NO2 |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | 2-[2-chloroethyl(methyl)amino]ethyl 2-[2-(1-phenylpropyl)phenyl]acetate;hydrochloride |
| Standard InChI | InChI=1S/C22H28ClNO2.ClH/c1-3-20(18-9-5-4-6-10-18)21-12-8-7-11-19(21)17-22(25)26-16-15-24(2)14-13-23;/h4-12,20H,3,13-17H2,1-2H3;1H |
| Standard InChIKey | VCQKLRGMTPBALY-UHFFFAOYSA-N |
| SMILES | CCC(C1=CC=CC=C1)C2=CC=CC=C2CC(=O)OCCN(C)CCCl.Cl |
| Canonical SMILES | CCC(C1=CC=CC=C1)C2=CC=CC=C2CC(=O)OCCN(C)CCCl.Cl |
| Synonyms | 2-(chloroethylmethylamino)ethyl-2,2-diphenylpentanoate hydrochloride meproadifen mustard |
| PubChem Compound | 129056 |
| Last Modified | Nov 11 2021 |
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